Cas no 69691-10-7 (2,2-dimethylhex-4-ynoic acid)

• Product Name: 2,2-dimethylhex-4-ynoic acid
• CAS No: 69691-10-7
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 3308282
• PubChem ID: 10534744
• Update Time: 2025-06-08

2,2-dimethylhex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-HEXYNOIC ACID, 2,2-DIMETHYL-
• 2,2-dimethylhex-4-ynoic acid
• DB-148651
• 69691-10-7
• F2147-6084
• AKOS006378240
• 2,2-Dimethyl-4-hexynoic acid
• starbld0010089
• SCHEMBL10477516

• Inchi： 1S/C8H12O2/c1-4-5-6-8(2,3)7(9)10/h6H2,1-3H3,(H,9,10)
• InChI Key： VOVWUMAAGRLKRK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC#CC

Computed Properties

• Exact Mass: 140.083729621Da
• Monoisotopic Mass: 140.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2,2-dimethylhex-4-ynoic acid

2,2-Dimethylhex-4-ynoic Acid: An Overview of Its Properties, Applications, and Recent Research

2,2-Dimethylhex-4-ynoic acid (CAS No. 69691-10-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, potential applications, and recent research developments.

Chemical Structure and Properties: 2,2-Dimethylhex-4-ynoic acid is a linear unsaturated carboxylic acid with a unique structure that includes a terminal alkyne group and two methyl substituents. The molecular formula is C₈H₁₂O₂, and it has a molecular weight of 140.18 g/mol. The presence of the alkyne functional group imparts significant reactivity to the molecule, making it an attractive starting material for various synthetic transformations.

Synthesis and Preparation: The synthesis of 2,2-dimethylhex-4-ynoic acid can be achieved through several routes. One common method involves the reaction of 4-pentyn-1-ol with methyl iodide in the presence of a base to form the corresponding tertiary alcohol, followed by oxidation to the carboxylic acid. Another approach involves the reaction of 1-butyne with formaldehyde and acetic acid in the presence of a catalyst. These synthetic methods highlight the compound's versatility and accessibility in laboratory settings.

Applications in Organic Chemistry: In organic synthesis, 2,2-dimethylhex-4-ynoic acid serves as a valuable building block for constructing more complex molecules. Its alkyne functionality can undergo various reactions such as alkyne-hydrogenation, alkyne-halogenation, and click chemistry reactions (e.g., copper-catalyzed azide-alkyne cycloaddition). These reactions enable the formation of diverse functional groups and complex architectures, making 2,2-dimethylhex-4-ynoic acid an essential reagent in synthetic organic chemistry.

Pharmaceutical Applications: The pharmaceutical industry has shown increasing interest in 2,2-dimethylhex-4-ynoic acid due to its potential as a precursor for drug development. Recent studies have explored its use in the synthesis of bioactive compounds with therapeutic properties. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer activities. The ability to introduce specific functional groups through its alkyne moiety allows for fine-tuning of pharmacological properties, enhancing drug efficacy and selectivity.

Molecular Biology and Biotechnology: In molecular biology and biotechnology, 2,2-dimethylhex-4-ynoic acid has found applications in bioconjugation reactions. The alkyne group can be used to attach small molecules or biomolecules to surfaces or other biomolecules through click chemistry. This property is particularly useful in developing biosensors, drug delivery systems, and diagnostic tools. For example, researchers have conjugated this compound to antibodies or enzymes to create targeted therapeutic agents or diagnostic probes.

Mechanistic Studies and Reactivity: Understanding the reactivity of 2,2-dimethylhex-4-ynoic acid is crucial for optimizing its use in various applications. Recent studies have focused on elucidating the mechanisms of its reactions with different reagents. For instance, density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity patterns of this compound. These studies have helped identify key factors that influence its reactivity, such as steric hindrance from the methyl substituents and electronic effects from the carboxylic acid group.

Sustainability and Green Chemistry: In line with the growing emphasis on sustainability in chemical processes, researchers have explored green synthetic methods for producing 2,2-dimethylhex-4-ynoic acid. These methods aim to minimize environmental impact by using renewable resources, reducing waste generation, and improving atom economy. For example, one study reported a sustainable route involving the use of biocatalysts for selective oxidation reactions. Such approaches not only enhance the ecological footprint but also align with regulatory requirements for environmentally friendly chemical production.

Safety Considerations: While 2,2-dimethylhex-4-ynoic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in suitable conditions to prevent degradation or contamination.

FUTURE DIRECTIONS AND CONCLUSIONS: The future prospects for 2,2-dimethylhex-4-ynoic acid are promising across multiple fields. Ongoing research continues to uncover new applications and improve existing methodologies for its synthesis and use. As scientists delve deeper into its properties and reactivity patterns, it is likely that this compound will play an increasingly important role in advancing chemical science and technology.